Cas no 111397-41-2 (1,4-Butanediamine,N1,N4-bis(3-aminopropyl)-2,2-difluoro-)

• Product Name: 1,4-Butanediamine,N1,N4-bis(3-aminopropyl)-2,2-difluoro-
• CAS No: 111397-41-2
• MF: C₁₀H₂₄F₂N₄
• MW: 238.321168899536
• CID: 166673
• PubChem ID: 130678
• Update Time: 2025-04-19

1,4-Butanediamine,N1,N4-bis(3-aminopropyl)-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,N1,N4-bis(3-aminopropyl)-2,2-difluoro-
• 6,6-difluorospermine
• N,N'-bis(3-aminopropyl)-2,2-difluorobutane-1,4-diamine
• 1,4-Butanediamine, N,N'-bis(3-aminopropyl)-2,2-difluoro-
• 6,6-difluoro-1,12-diamino-4,9-diaza-dodecane
• SCHEMBL9826394
• DTXSID20149642
• 111397-41-2

• Inchi： 1S/C10H24F2N4/c11-10(12,9-16-7-2-5-14)3-8-15-6-1-4-13/h15-16H,1-9,13-14H2
• InChI Key： YJYKTXUYOGVQAF-UHFFFAOYSA-N
• SMILES： FC(CNCCCN)(CCNCCCN)F

Computed Properties

• Exact Mass: 238.19712
• Monoisotopic Mass: 238.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.038
• Boiling Point: 351.6°Cat760mmHg
• Flash Point: 166.5°C
• Refractive Index: 1.46
• PSA: 76.1